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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and handling precautions

for 1,2,5-trichloronaphthalene. It is intended for use by professionals in research and

development who may handle this compound. Due to a lack of specific toxicological data for

the 1,2,5-isomer, this document draws upon information for trichloronaphthalenes as a group

and other polychlorinated naphthalenes (PCNs) to provide a conservative safety profile.

Chemical and Physical Properties
1,2,5-Trichloronaphthalene is a member of the polychlorinated naphthalene (PCN) family.

PCNs are known for their chemical stability and persistence in the environment. Commercial

PCN products are often mixtures of various congeners and can range from oily liquids to waxy

solids.

Table 1: Physicochemical Properties of 1,2,5-Trichloronaphthalene
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Property Value Reference

CAS Number 55720-33-7 [1]

Molecular Formula C₁₀H₅Cl₃ [1]

Molecular Weight 231.51 g/mol [1]

Appearance Colorless to pale yellow solid [2]

Boiling Point 332.7 °C at 760 mmHg [1]

Flash Point 228.3 °C [1]

Density 1.452 g/cm³ [1]

Vapor Pressure 0.000277 mmHg at 25°C [1]

LogP (Octanol/Water Partition

Coefficient)
4.8 [1]

Solubility in Water Insoluble [3]

Toxicological Data
Specific quantitative toxicity data for 1,2,5-trichloronaphthalene is not readily available in the

public domain. The data presented below is for trichloronaphthalenes as a group or for other

relevant polychlorinated naphthalenes. It is crucial to handle 1,2,5-trichloronaphthalene with

the assumption that it possesses a similar toxicological profile to other toxic PCNs. Higher

chlorinated naphthalenes are generally considered more toxic than lower chlorinated ones.[3]

Table 2: Summary of Toxicological Data for Trichloronaphthalenes and Related Compounds
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Data Point
Value/Observa
tion

Species/Syste
m

Compound Reference

Acute Oral

Toxicity (LD50)

Ranged from >3

mg/kg to 1540

mg/kg for various

chlorinated

naphthalenes.

Rat, Rabbit,

Cattle

Polychlorinated

Naphthalenes
[3]

Workplace

Exposure Limits

(PEL)

5 mg/m³ (8-hour

TWA)
Human

Trichloronaphthal

ene
[2]

Workplace

Exposure Limits

(REL)

5 mg/m³ (10-hour

TWA)
Human

Trichloronaphthal

ene
[2]

Workplace

Exposure Limits

(TLV)

5 mg/m³ (8-hour

TWA)
Human

Trichloronaphthal

ene
[2]

Mutagenicity

(Ames Test)

1-

Monochloronapht

halene and

1,2,3,4-

tetrachloronapht

halene were not

mutagenic.

Salmonella

typhimurium

Monochloronapht

halene,

Tetrachloronapht

halene

[3]

Developmental

Toxicity

A PCN mixture

was found to be

fetotoxic and

teratogenic at all

dose levels

tested (0.3-9.0

mg/kg bw). A

NOAEL for

maternal toxicity

was established

at 0.3 mg/kg bw.

Rat

Polychlorinated

Naphthalene

Mixture

[4]
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Health Effects and Hazard Information
Exposure to trichloronaphthalenes can occur through inhalation, skin contact, and ingestion.[2]

Acute Effects:

Irritation to the skin and eyes.[2]

High exposure can lead to loss of appetite, nausea, headache, and dizziness.[2]

Chronic Effects:

May cause an acne-like skin rash known as chloracne.[2]

Potential for liver damage.[2] Severe and sometimes fatal liver disease has been associated

with occupational exposure to PCNs.[5]

PCNs are persistent in the environment and can bioaccumulate.[6] The toxic effects of some

PCNs are similar to those of dioxins.[6]

Experimental Protocols
Detailed experimental data for 1,2,5-trichloronaphthalene is limited. The following are

generalized protocols for key toxicological assays that would be relevant for assessing its

safety.

Bacterial Reverse Mutation Assay (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[7]

Methodology:

Tester Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,

TA1537) and Escherichia coli (e.g., WP2uvrA) with pre-existing mutations in the histidine (for

Salmonella) or tryptophan (for E. coli) synthesis pathway are used.[7]

Metabolic Activation: The test is conducted both with and without a mammalian metabolic

activation system (S9 mix), typically derived from rat liver, to detect mutagens that require
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metabolic activation.[7]

Exposure: The tester strains are exposed to a range of concentrations of the test substance

(e.g., 313 to 5000 µ g/plate ) on agar plates with a minimal amount of the required amino

acid.[7]

Incubation: The plates are incubated for a set period.

Evaluation: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies (colonies that have regained the ability to synthesize the

required amino acid) compared to the negative control.[7]

In Vivo Rodent Acute Oral Toxicity Study
This study is designed to determine the short-term toxicity of a substance when administered

orally.

Methodology:

Test Animals: Typically, young adult rats or mice of a specific strain are used.

Dose Administration: The test substance is administered in a single dose via gavage. A limit

test may be performed first at a high dose (e.g., 2000 or 5000 mg/kg body weight). If toxicity

is observed, a dose-ranging study with multiple dose groups is conducted.

Observation Period: Animals are observed for a period of up to 14 days for signs of toxicity,

morbidity, and mortality. Body weight changes are also monitored.

Necropsy: At the end of the observation period, all animals are euthanized and a gross

necropsy is performed. Tissues and organs may be collected for histopathological

examination.

Endpoint: The primary endpoint is the LD50 (the dose that is lethal to 50% of the test

animals), along with detailed observations of toxic effects.

Signaling Pathways
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While direct evidence for 1,2,5-trichloronaphthalene is lacking, many polychlorinated

aromatic hydrocarbons, including other PCNs, are known to exert their toxic effects through the

Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Cytoplasm Nucleus

1,2,5-TCN

AhR-Hsp90-XAP2-p23 Complex

Binding

Activated AhR Complex

Conformational Change

ARNT AhR/ARNT Heterodimer Xenobiotic
Response Element (XRE)

Target Gene Expression
(e.g., CYP1A1) Toxic Response

Click to download full resolution via product page

Safety and Handling Precautions
Given the potential hazards, stringent safety measures must be implemented when handling

1,2,5-trichloronaphthalene.

Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2]

Enclosure: Where possible, enclose operations to minimize the release of dust or vapor.[2]

Personal Protective Equipment (PPE)
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Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator

appropriate for organic vapors and particulates should be worn.

Hand Protection: Wear solvent-resistant gloves. Consult with the glove manufacturer for

specific recommendations.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or potential for significant exposure, chemical-resistant coveralls should be

considered.

Hygiene Practices
Wash hands thoroughly after handling and before leaving the laboratory.[2]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2]

Contaminated work clothing should be removed and laundered by individuals informed of the

hazards.[2]

Storage and Disposal
Storage: Store in a cool, well-ventilated area in tightly closed containers.[2] Store away from

oxidizing agents.[2]

Disposal: Dispose of as hazardous waste in accordance with all federal, state, and local

regulations.

Emergency Procedures
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Immediate Actions

Type of Exposure

First Aid

Chemical Exposure Incident

Evacuate immediate area if necessary

Alert nearby personnel

Don appropriate PPE for response

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Remove contaminated clothing
Wash skin with soap and water for 15 min Flush eyes with water for 15 min

Seek immediate medical attention

Click to download full resolution via product page

Spills:

Evacuate non-essential personnel from the spill area.[2]
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Wearing appropriate PPE, collect the spilled material in a safe manner and place it in a

sealed container for disposal.[2]

Ventilate the area and wash the spill site after cleanup is complete.[2]

For large spills, contact your institution's environmental health and safety department.

Fire:

Trichloronaphthalene may burn but does not ignite readily.[2]

Use dry chemical, CO₂, water spray, or foam extinguishers.[2]

Fire may produce poisonous gases, including hydrogen chloride and phosgene.[2]

Firefighters should wear self-contained breathing apparatus.

First Aid:

Inhalation: Move the person to fresh air.[2]

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.[2]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

In all cases of exposure, seek medical attention and provide the Safety Data Sheet (if

available) or this guide to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloronaphthalene
https://www.benchchem.com/product/b15289549?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1,2,5-TRICHLORONAPHTHALENE｜lookchem [lookchem.com]

2. 1-Chloronaphthalene | C10H7Cl | CID 7003 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. CHLORINATED NAPHTHALENES (CICAD 34, 2001) [inchem.org]

4. Prenatal developmental toxicity of polychlorinated naphthalenes (PCNs) in the rat -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. The toxicological profile of polychlorinated naphthalenes (PCNs) - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. ewg.org [ewg.org]

7. Evaluation of genotoxicity of Trois through Ames and in vitro chromosomal aberration tests
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1,2,5-Trichloronaphthalene: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289549#1-2-5-trichloronaphthalene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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